N-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyridine-4-carboxamide

• IUPAC Name: N-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C12H14N4O/c1-15(8-10-7-14-16(2)9-10)12(17)11-3-5-13-6-4-11/h3-7,9H,8H2,1-2H3
• InChI Key: WPMCKQCIXNKQJW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN(C)C(=O)C2=CC=NC=C2
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

N-methyl-N-[(1-methylpyrazol-4-yl)methyl]pyridine-4-carboxamide (also known as MP-10) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MP-10 is a pyridine derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MP-10 is not fully understood, but it is believed to involve the modulation of various signaling pathways and enzymes in the body. MP-10 has been shown to target specific enzymes and proteins, including phosphodiesterases, adenosine receptors, and histone deacetylases, which are involved in various cellular processes such as cell proliferation, inflammation, and gene expression.
Biochemical and Physiological Effects:
MP-10 has been shown to have various biochemical and physiological effects, including the enhancement of dopamine and norepinephrine release in the brain, the inhibition of cancer cell growth, and the modulation of immune responses. MP-10 has also been shown to have anti-inflammatory and analgesic effects, which could have implications for the treatment of inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MP-10 in lab experiments is its specificity and selectivity towards certain enzymes and proteins, which allows for targeted modulation of cellular processes. However, one of the limitations of using MP-10 is its potential toxicity and side effects, which could affect the validity of the experimental results.

Future Directions

There are several future directions for research on MP-10, including the development of new drugs based on its structure and mechanism of action, the investigation of its potential applications in other fields such as immunology and infectious diseases, and the exploration of its potential as a diagnostic tool for various diseases. Additionally, further studies are needed to elucidate the full mechanism of action of MP-10 and its potential interactions with other drugs and compounds.

Synthesis Methods

MP-10 can be synthesized using a multi-step process that involves the reaction of 4-chloronicotinic acid with 1-methyl-4-pyrazolecarboxylic acid, followed by the reaction of the resulting product with N-methylmorpholine and N,N'-dicyclohexylcarbodiimide. The final product is obtained by purification through column chromatography.

Scientific Research Applications

MP-10 has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, MP-10 has been shown to enhance the release of dopamine and norepinephrine in the brain, which could have implications for the treatment of neurological disorders such as Parkinson's disease and depression. In cancer research, MP-10 has been shown to inhibit the growth of cancer cells by targeting specific enzymes and proteins involved in cell proliferation. In drug discovery, MP-10 has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.